Pd–Co nanoalloys nested on CuO nanosheets for efficient electrocatalytic N2 reduction and room-temperature Suzuki–Miyaura coupling reaction†
Nanoscale Pub Date: 2018-12-11 DOI: 10.1039/C8NR08724E
Abstract
Due to their synergistic and tunable effects, bimetallic alloy systems have recently attracted considerable attention as superior catalysts. Herein, Pd–Co bimetallic alloy nanoparticles were uniformly deposited onto CuO nanosheet supports. This nanostructured catalyst was first shown to be an effective catalyst to convert N2 to NH3 in 0.1 M KOH with a yield of 10.04 μg h−1 mg−1cat. and a faradaic efficiency of 2.16%. The catalyst also performed well in the Suzuki–Miyaura coupling reaction at room temperature without an inert atmosphere and any toxic solvents. Thus, the catalyst is consistent with the principles of green chemistry. Due to the synergistic effects, this bimetallic Pd–Co catalyst shows higher catalytic activity than its monometallic counterparts. Moreover, the Pd/Co ratio was tuned to achieve the best catalytic performance. Finally, the Pd–Co/CuO catalyst presented good stability and recyclability. The superior catalytic activity of the bimetallic alloy catalyst make it an alternative material for catalytic applications in the future.
![Graphical abstract: Pd–Co nanoalloys nested on CuO nanosheets for efficient electrocatalytic N2 reduction and room-temperature Suzuki–Miyaura coupling reaction](http://scimg.chem960.com/usr/1/C8NR08724E.jpg)
Recommended Literature
- [1] Scaffold-free tissue engineering using cell sheet technology
- [2] Back cover
- [3] Mineralogical chemistry
- [4] Solvent dependent competition between fluorescence resonance energy transfer and through bond energy transfer in rhodamine appended hexaphenylbenzene derivatives for sensing of Hg2+ ions†
- [5] Front cover
- [6] Physical Methods Group
- [7] Mechanics of single peptide hydrogelator fibrils†
- [8] Pseudo-woollen fabrics
- [9] Degradation of tetrabromobisphenol A (TBBA) with calcium hydroxide: a thermo-kinetic analysis†
- [10] Retraction: MiR-132 enhances proliferation and migration of HaCaT cells by targeting TIMP3
![Nanoscale](https://scimg.chem960.com/usr/1/NR014006.jpg)
Journal Name:Nanoscale
Research Products
-
CAS no.: 10383-90-1
-
CAS no.: 13291-68-4
-
CAS no.: 16518-25-5
-
CAS no.: 1291-72-1